Cas no 2171247-88-2 ((3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid)

(3R)-3-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly utilized in solid-phase peptide synthesis (SPPS). The compound’s chiral centers and sterically hindered tert-butyl side chain enhance stereochemical control during peptide coupling reactions. Its Fmoc-protected amine ensures orthogonal deprotection under mild basic conditions, facilitating sequential peptide elongation. The carboxylic acid terminus allows for further functionalization or resin attachment. This derivative is particularly valuable in synthesizing complex peptides with high purity and minimal racemization risks, making it suitable for research in medicinal chemistry and bioconjugation. Its stability and compatibility with standard SPPS protocols underscore its utility in peptide design.
(3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid structure
2171247-88-2 structure
Product Name:(3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid
CAS No:2171247-88-2
MF:C26H32N2O5
MW:452.542687416077
CID:5793586
PubChem ID:165469746
Update Time:2025-10-29

(3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2171247-88-2
    • (3R)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]pentanoic acid
    • EN300-1576775
    • (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid
    • Inchi: 1S/C26H32N2O5/c1-5-16(14-22(29)30)27-24(31)23(26(2,3)4)28-25(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21,23H,5,14-15H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)/t16-,23+/m1/s1
    • InChI Key: OOYGFDPWDCQOSW-MWTRTKDXSA-N
    • SMILES: O(C(N[C@@H](C(N[C@@H](CC(=O)O)CC)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.23112213g/mol
  • Monoisotopic Mass: 452.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 681
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 105Ų

(3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid Pricemore >>

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(3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid Related Literature

Additional information on (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid

Comprehensive Overview of (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid (CAS No. 2171247-88-2)

The compound (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid, identified by its CAS No. 2171247-88-2, is a highly specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its intricate structure features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a critical component in solid-phase peptide synthesis (SPPS). This compound has garnered significant attention due to its role in advancing drug discovery and biomaterial engineering, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for Fmoc-protected amino acids like (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid has surged, driven by the rise of peptide-based therapeutics. Researchers frequently search for "Fmoc peptide synthesis applications" or "CAS 2171247-88-2 uses", reflecting its relevance in biotechnology and medicinal chemistry. The compound’s unique stereochemistry and functional groups make it indispensable for constructing complex peptide architectures, a hot topic in AI-driven drug design platforms.

From a synthetic chemistry perspective, CAS 2171247-88-2 exemplifies the convergence of organic synthesis and biomolecular engineering. Its Fmoc group ensures selective deprotection during peptide chain elongation, a process pivotal for developing next-generation biologics. Industry professionals often inquire about "Fmoc removal conditions" or "peptide coupling efficiency", underscoring the compound’s technical significance. Moreover, its compatibility with automated synthesizers aligns with the growing automation trend in high-throughput screening (HTS).

The pharmacokinetic properties of (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid are also under scrutiny, particularly in prodrug development. Searches like "Fmoc-amino acid stability" or "CAS 2171247-88-2 solubility" highlight user concerns about formulation challenges. Its carboxylic acid terminus enables further derivatization, making it a versatile building block for bioconjugates used in antibody-drug conjugates (ADCs) and diagnostic probes.

In the context of green chemistry, researchers are exploring eco-friendly alternatives for Fmoc deprotection, a topic linked to queries such as "sustainable peptide synthesis". The compound’s dimethylbutanamide moiety contributes to steric hindrance, a feature leveraged in enzyme-resistant peptide designs. This aligns with the broader interest in metabolically stable therapeutics, a recurring theme in PubMed and Google Scholar searches.

In summary, (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid (CAS 2171247-88-2) is a cornerstone in modern peptide science, bridging gaps between chemical synthesis, drug delivery, and materials science. Its applications span from nanoparticle functionalization to personalized medicine, ensuring its enduring relevance in life sciences.

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